7-Bromo-1,3-dimethyl-1H-indazole
Overview
Description
7-Bromo-1,3-dimethyl-1H-indazole is a chemical compound with the CAS Number: 1159511-84-8 . It has a linear formula of C9H9BRN2 and a molecular weight of 225.09 . It is an off-white solid .
Synthesis Analysis
The synthesis of 1H-indazoles, including 7-Bromo-1,3-dimethyl-1H-indazole, has been a subject of research in recent years . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The InChI code for 7-Bromo-1,3-dimethyl-1H-indazole is 1S/C9H9BrN2/c1-6-7-4-3-5-8(10)9(7)12(2)11-6/h3-5H,1-2H3 .Chemical Reactions Analysis
The synthesis of 1H-indazoles involves various reactions, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .Physical And Chemical Properties Analysis
7-Bromo-1,3-dimethyl-1H-indazole is an off-white solid . It has a density of 1.5±0.1 g/cm3, a boiling point of 310.9±22.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C .Scientific Research Applications
Anticancer Research
Indazoles, including derivatives like 7-Bromo-1,3-dimethyl-1H-indazole, have been studied for their potential anticancer properties. They have been evaluated for in vitro antiproliferative activities against various cancer cell lines, including leukemia, lung, colon, and breast cancers .
Antimicrobial Activity
Some indazole derivatives have been developed to identify new compounds as inhibitors of filamentous temperature-sensitive protein Z (FtsZ), which is a potential target for antibacterial agents. These compounds have shown inhibitory activity against various phenotypes of Gram-positive and Gram-negative bacteria .
Anti-inflammatory Applications
Indazole compounds are known for their anti-inflammatory properties. While specific studies on 7-Bromo-1,3-dimethyl-1H-indazole may not be available, the indazole moiety itself is associated with reducing inflammation .
Antiviral Research
The indazole structure is also associated with antiHIV activities. Researchers have explored various indazole derivatives for their potential to act against HIV .
Metabolic Disorders
Indazoles have shown hypoglycemic activities, suggesting their potential use in managing metabolic disorders such as diabetes .
Antiprotozoal Activity
These compounds have also been investigated for their antiprotozoal activities, which could make them useful in treating diseases caused by protozoan parasites .
Cardiovascular Research
Indazoles have been studied for their antihypertensive effects, indicating their possible application in cardiovascular research to manage high blood pressure conditions .
Synthetic Chemistry
As a synthetic intermediate, 7-Bromo-1,3-dimethyl-1H-indazole can be used in the synthesis of more complex molecules for various research applications. It serves as a building block in medicinal chemistry for creating new pharmacologically active molecules .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
7-bromo-1,3-dimethylindazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2/c1-6-7-4-3-5-8(10)9(7)12(2)11-6/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITJITARZCHQKQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C=CC=C2Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701301096 |
Source
|
| Record name | 7-Bromo-1,3-dimethyl-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701301096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-1,3-dimethyl-1H-indazole | |
CAS RN |
1159511-84-8 |
Source
|
| Record name | 7-Bromo-1,3-dimethyl-1H-indazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1159511-84-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Bromo-1,3-dimethyl-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701301096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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